Cas no 5459-45-0 (Butanoicacid, 3-oxo-, 2-methyl-2-propen-1-yl ester)

Butanoicacid, 3-oxo-, 2-methyl-2-propen-1-yl ester structure
5459-45-0 structure
Product Name:Butanoicacid, 3-oxo-, 2-methyl-2-propen-1-yl ester
CAS No:5459-45-0
MF:C8H12O3
MW:156.179082870483
CID:385016
PubChem ID:230033
Update Time:2025-04-19

Butanoicacid, 3-oxo-, 2-methyl-2-propen-1-yl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoicacid, 3-oxo-, 2-methyl-2-propen-1-yl ester
    • 2-methyl-2-propenyl acetoacetate
    • Acetessigsaeure-diisopropylamid
    • Acetessigsaeure-methallylester
    • acetoacetic acid methallyl ester
    • Butanamide, N,N-bis(1-methylethyl)-3-oxo-
    • CTK2D1358
    • N,N-Diisopropylacetoacetamid
    • N,N-diisopropyl-acetoacetamide
    • DTXSID20969842
    • NSC-24281
    • NSC24281
    • SCHEMBL9204032
    • 2-methylprop-2-en-1-yl 3-oxobutanoate
    • 5459-45-0
    • Inchi: 1S/C8H12O3/c1-6(2)5-11-8(10)4-7(3)9/h1,4-5H2,2-3H3
    • InChI Key: SRPWZIJGJLTPKY-UHFFFAOYSA-N
    • SMILES: O(C(CC(C)=O)=O)CC(=C)C

Computed Properties

  • Exact Mass: 156.07866
  • Monoisotopic Mass: 156.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
  • LogP: 1.08480
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